3-(3,5-dimethylphenyl)-6-(1-methyl-3-propyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C18H20N6S
• Molecular Weight: 352.5 g/mol
• IUPAC Name: 3-(3,5-dimethylphenyl)-6-(2-methyl-5-propylpyrazol-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C18H20N6S/c1-5-6-14-10-15(23(4)21-14)17-22-24-16(19-20-18(24)25-17)13-8-11(2)7-12(3)9-13/h7-10H,5-6H2,1-4H3
• InChI Key: QAWCWYHBVVXVSP-UHFFFAOYSA-N
• SMILES: CCCC1=NN(C(=C1)C2=NN3C(=NN=C3S2)C4=CC(=CC(=C4)C)C)C

Description

3-(3,5-dimethylphenyl)-6-(1-methyl-3-propyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a novel compound with potential applications in scientific research.

Mechanism of Action

The mechanism of action of 3-(3,5-dimethylphenyl)-6-(1-methyl-3-propyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves binding to the catalytic site of PDE10A and inhibiting its activity. This leads to an increase in the levels of certain neurotransmitters in the brain, which may have therapeutic effects in certain neurological disorders.
Biochemical and Physiological Effects
Studies have shown that 3-(3,5-dimethylphenyl)-6-(1-methyl-3-propyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can increase the levels of several neurotransmitters in the brain, including dopamine and cAMP. These effects suggest that this compound may have therapeutic potential for the treatment of neurological disorders such as schizophrenia and Huntington's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(3,5-dimethylphenyl)-6-(1-methyl-3-propyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its specificity for PDE10A. This allows researchers to study the function of this protein in a more targeted way. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 3-(3,5-dimethylphenyl)-6-(1-methyl-3-propyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to investigate its potential therapeutic effects in animal models of neurological disorders. Another direction is to develop more potent and selective inhibitors of PDE10A based on the structure of this compound. Finally, research could be done to investigate the potential toxicity of this compound and ways to mitigate it.

Synthesis Methods

The synthesis of 3-(3,5-dimethylphenyl)-6-(1-methyl-3-propyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves a multistep process. The starting material is 3,5-dimethylphenyl hydrazine, which is reacted with ethyl acetoacetate to form 3,5-dimethylphenyl-1H-pyrazole-4-carboxylic acid ethyl ester. This intermediate is then reacted with thiosemicarbazide to form 3,5-dimethylphenyl-1H-pyrazole-4-carboxylic acid thiosemicarbazide. The final step involves the reaction of this intermediate with propyl iodide and sodium hydroxide to form the desired compound.

Scientific Research Applications

3-(3,5-dimethylphenyl)-6-(1-methyl-3-propyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has potential applications in scientific research as a chemical probe for studying the function of certain proteins. Specifically, it has been shown to bind to and inhibit the activity of a protein called PDE10A, which is involved in the regulation of neurotransmitters in the brain. By inhibiting PDE10A, this compound may have therapeutic potential for the treatment of neurological disorders such as schizophrenia and Huntington's disease.